Cas no 2228870-82-2 ((2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride)

• Product Name: (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride
• CAS No: 2228870-82-2
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 5864619
• PubChem ID: 165723665
• Update Time: 2025-05-25

(2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride
• EN300-2004049
• 2228870-82-2

• Inchi： 1S/C8H7F3O2S/c1-5-2-3-7(9)6(8(5)10)4-14(11,12)13/h2-3H,4H2,1H3
• InChI Key： MAFXMLCGJKURLS-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=C(C)C=1F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride

Comprehensive Overview of (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride (CAS No. 2228870-82-2)

(2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride, with the CAS number 2228870-82-2, is a specialized organofluorine compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as covalent inhibitors in enzyme studies and drug discovery. The unique structural features of this molecule, including the difluoromethyl and methanesulfonyl fluoride groups, make it a valuable intermediate for synthesizing more complex pharmaceutical agents.

In recent years, the demand for fluorinated compounds like (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride has surged due to their applications in proteomics and chemical biology. Researchers are particularly interested in its potential as a warhead in activity-based protein profiling (ABPP), a technique used to identify active enzymes in complex biological systems. The compound's ability to form stable covalent bonds with target proteins makes it an excellent candidate for developing targeted therapies and diagnostic tools.

The synthesis of CAS 2228870-82-2 involves multi-step organic reactions, often starting from commercially available 2,6-difluoro-3-methylbenzyl bromide. The introduction of the methanesulfonyl fluoride moiety is typically achieved through nucleophilic substitution or oxidation reactions. Given the growing interest in sustainable chemistry, recent advancements have focused on optimizing these synthetic routes to minimize waste and improve yields. This aligns with the broader industry trend toward green chemistry and environmentally friendly manufacturing processes.

One of the most frequently searched questions about (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride is its stability under various conditions. Studies indicate that this compound exhibits remarkable hydrolytic stability compared to other sulfonyl fluorides, making it suitable for long-term storage and use in aqueous environments. This property is critical for its application in biological assays and high-throughput screening platforms, where consistency and reproducibility are paramount.

Another area of interest is the compound's role in covalent drug discovery. With the rise of precision medicine, there is a growing need for molecules that can selectively modify disease-related proteins. (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride has shown promise in this regard, particularly in targeting cysteine proteases and other enzymes involved in inflammatory pathways. Its modular structure allows for easy derivatization, enabling researchers to fine-tune its reactivity and selectivity.

From a commercial perspective, the global market for fluorinated building blocks like CAS 2228870-82-2 is expanding rapidly. Pharmaceutical companies and contract research organizations (CROs) are increasingly incorporating these compounds into their drug development pipelines. The compound's versatility and compatibility with click chemistry further enhance its appeal, as it can be readily conjugated with other functional groups for diverse applications.

In summary, (2,6-difluoro-3-methylphenyl)methanesulfonyl fluoride (CAS 2228870-82-2) represents a cutting-edge tool in modern chemical biology and drug discovery. Its unique properties, combined with the growing emphasis on covalent inhibitors and targeted therapies, position it as a key player in the next generation of therapeutic agents. As research continues to uncover new applications, this compound is poised to make significant contributions to both academia and industry.